Cas no 2138347-84-7 (3,4-Quinolinediamine, 8-(phenylmethyl)-)
3,4-Quinolinediamine, 8-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 3,4-Quinolinediamine, 8-(phenylmethyl)-
-
- Inchi: 1S/C16H15N3/c17-14-10-19-16-12(7-4-8-13(16)15(14)18)9-11-5-2-1-3-6-11/h1-8,10H,9,17H2,(H2,18,19)
- InChI Key: VLDVXEUADNOJAW-UHFFFAOYSA-N
- SMILES: N1C2C(=CC=CC=2CC2=CC=CC=C2)C(N)=C(N)C=1
3,4-Quinolinediamine, 8-(phenylmethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-362242-0.05g |
8-benzylquinoline-3,4-diamine |
2138347-84-7 | 95.0% | 0.05g |
$624.0 | 2025-03-18 | |
| Enamine | EN300-362242-0.1g |
8-benzylquinoline-3,4-diamine |
2138347-84-7 | 95.0% | 0.1g |
$653.0 | 2025-03-18 | |
| Enamine | EN300-362242-0.25g |
8-benzylquinoline-3,4-diamine |
2138347-84-7 | 95.0% | 0.25g |
$683.0 | 2025-03-18 | |
| Enamine | EN300-362242-0.5g |
8-benzylquinoline-3,4-diamine |
2138347-84-7 | 95.0% | 0.5g |
$713.0 | 2025-03-18 | |
| Enamine | EN300-362242-1.0g |
8-benzylquinoline-3,4-diamine |
2138347-84-7 | 95.0% | 1.0g |
$743.0 | 2025-03-18 | |
| Enamine | EN300-362242-2.5g |
8-benzylquinoline-3,4-diamine |
2138347-84-7 | 95.0% | 2.5g |
$1454.0 | 2025-03-18 | |
| Enamine | EN300-362242-5.0g |
8-benzylquinoline-3,4-diamine |
2138347-84-7 | 95.0% | 5.0g |
$2152.0 | 2025-03-18 | |
| Enamine | EN300-362242-10.0g |
8-benzylquinoline-3,4-diamine |
2138347-84-7 | 95.0% | 10.0g |
$3191.0 | 2025-03-18 |
3,4-Quinolinediamine, 8-(phenylmethyl)- Related Literature
-
Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
Additional information on 3,4-Quinolinediamine, 8-(phenylmethyl)-
Comprehensive Overview of 3,4-Quinolinediamine, 8-(phenylmethyl)- (CAS No. 2138347-84-7)
The compound 3,4-Quinolinediamine, 8-(phenylmethyl)- (CAS No. 2138347-84-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique quinoline core, combined with a phenylmethyl substituent, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery and catalysis, as its structural features align with modern medicinal chemistry trends. The growing demand for heterocyclic compounds in high-throughput screening further underscores its relevance.
One of the key reasons for the popularity of 3,4-Quinolinediamine, 8-(phenylmethyl)- is its versatility in organic synthesis. The presence of both amino groups at the 3 and 4 positions of the quinoline ring allows for diverse functionalization, enabling the creation of derivatives with tailored properties. This adaptability is crucial for industries focused on small-molecule therapeutics and agrochemicals. Recent studies have explored its role in fluorescence probes, where its electron-rich structure enhances photophysical properties, making it suitable for bioimaging applications.
In the context of green chemistry, CAS No. 2138347-84-7 has been investigated for its potential in sustainable synthesis routes. The push for eco-friendly reagents and atom-efficient reactions has driven researchers to evaluate this compound as a building block for biodegradable materials. Its compatibility with microwave-assisted synthesis and flow chemistry techniques further enhances its appeal, aligning with the industry's shift toward process intensification.
The pharmacological profile of 3,4-Quinolinediamine, 8-(phenylmethyl)- is another area of active exploration. Preliminary studies suggest its derivatives may exhibit kinase inhibition activity, a hot topic in cancer research. This has led to increased searches for "quinoline-based kinase inhibitors" and "structure-activity relationships of quinoline diamines" in academic and industrial databases. The compound's potential in neurodegenerative disease models is also under scrutiny, particularly in modulating protein aggregation pathways.
From a materials science perspective, the compound's rigid aromatic system makes it a candidate for organic electronics. Its ability to form π-stacked assemblies could be leveraged in OLEDs or conductive polymers, topics frequently searched by engineers and chemists. The phenylmethyl group introduces additional steric and electronic effects, which are critical for tuning charge transport properties in thin-film devices.
Quality control and analytical characterization of CAS No. 2138347-84-7 are essential for its commercial adoption. Advanced techniques like HPLC-MS and NMR spectroscopy are routinely employed to ensure purity, as impurities can significantly impact downstream applications. This aligns with the broader industry focus on "QC methods for heterocyclic compounds" and "spectroscopic identification of quinoline derivatives," which are common search queries among quality assurance professionals.
In summary, 3,4-Quinolinediamine, 8-(phenylmethyl)- represents a multifaceted compound with applications spanning drug development, materials engineering, and sustainable chemistry. Its structural modularity and compatibility with cutting-edge synthetic methodologies position it as a valuable asset in modern research. As interest grows in tailored heterocycles and functional intermediates, this compound is poised to remain a focal point in scientific innovation.
2138347-84-7 (3,4-Quinolinediamine, 8-(phenylmethyl)-) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)